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Compound of Interest

Compound Name:
Potassium guaiacolsulfonate

hemihydrate

Cat. No.: B15568438 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Potassium Guaiacolsulfonate Hemihydrate, including detailed operational and

disposal plans to foster a secure research environment.

Chemical Profile and Hazards

Potassium Guaiacolsulfonate Hemihydrate is a white crystalline powder.[1] While some

assessments do not classify it as hazardous under the 2012 OSHA Hazard Communication

Standard, other safety data sheets indicate potential risks that necessitate careful handling.[2]

It may be harmful if swallowed or inhaled and can cause skin and serious eye irritation.[3][4]

Therefore, adhering to strict safety protocols is crucial.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Potassium Guaiacolsulfonate Hemihydrate.
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or safety

glasses with side shields.[2][3]

Conforming to EN 166 (EU) or

NIOSH (US).[3]

Skin Protection

Chemical-impermeable gloves

and protective, impervious

clothing. Fire/flame resistant

clothing may also be indicated.

[2][3]

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[3]

Respiratory Protection

A dust respirator should be

used. If exposure limits are

exceeded or irritation is

experienced, a NIOSH/MSHA

approved full-face respirator or

positive-pressure supplied air

respirator may be required.[2]

[3]

In accordance with current

local regulations.[2]

Operational Plans: From Handling to Storage
Safe Handling Procedures:

Ventilation: Always handle Potassium Guaiacolsulfonate Hemihydrate in a well-ventilated

area or use process enclosures or local exhaust ventilation to control airborne levels.[3][5]

Avoid Dust Formation: Take measures to prevent the formation and spread of dust.[2][3]

Avoid breathing dust, mist, gas, or vapors.[3]

Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in

the handling area.[3]

Contact Avoidance: Avoid contact with skin and eyes.[3]

Tools: Use non-sparking tools to prevent ignition.[3]
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Storage:

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Incompatibilities: Keep away from strong oxidizing agents.[2][5] Store apart from foodstuff

containers.[3]

Conditions to Avoid: Protect from heat and sources of ignition.[5]

Emergency and Disposal Protocols
First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2][3]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[2][6] If skin irritation occurs, get medical help.[3] Contaminated clothing should be removed

and washed before reuse.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[6]

If Swallowed: Rinse the mouth with water.[6] Do not induce vomiting.[6] Seek medical help

immediately.[3]

Accidental Release Measures (Spill):

In the event of a spill, it is critical to follow a structured response to ensure safety and minimize

environmental contamination.
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Chemical Spill Response Workflow

Evacuate Personnel
to Safe Areas
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Remove All Sources
of Ignition
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Contain Spill
(Prevent Further Leakage)

Clean Up Spill

Use appropriate tools
(e.g., shovel, spark-proof tools)

Dispose of Waste

Collect in suitable, closed containers

Decontaminate Area

Follow local regulations

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal Plan:

Product Disposal: Dispose of the contents and container at an appropriate treatment and

disposal facility in accordance with all applicable laws and regulations.[3][6]

Contaminated Packaging: Do not reuse empty containers.[2] They can be triple-rinsed (or

equivalent) and offered for recycling or reconditioning.[6] Alternatively, puncture the

packaging to render it unusable and dispose of it in a sanitary landfill.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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